Cas no 42065-78-1 (3-isocyanatopentane)
3-isocyanatopentane structure
Product Name:3-isocyanatopentane
CAS No:42065-78-1
MF:C6H11NO
MW:113.157641649246
MDL:MFCD09948655
CID:2636798
PubChem ID:22102267
Update Time:2025-04-21
3-isocyanatopentane Chemical and Physical Properties
Names and Identifiers
-
- 3-isocyanatopentane
- SCHEMBL332238
- 3-Isocyanatopentane, AldrichCPR
- BS-12883
- EN300-40526
- G30901
- 1-ethylpropyl isocyanate
- MFCD09948655
- DTXCID20573206
- DTXSID90622452
- Pentane, 3-isocyanato-
- AKOS000193317
- 971-782-7
- 42065-78-1
- F2190-0554
-
- MDL： MFCD09948655
- Inchi： 1S/C6H11NO/c1-3-6(4-2)7-5-8/h6H,3-4H2,1-2H3
- InChI Key： MJTTZPPXKNHJBG-UHFFFAOYSA-N
- SMILES： O=C=NC(CC)CC
Computed Properties
- Exact Mass: 113.084063974Da
- Monoisotopic Mass: 113.084063974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 90.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.4Ų
3-isocyanatopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB522356-1 g |
3-Isocyanatopentane, 90%; . |
42065-78-1 | 90% | 1g |
€284.50 | 2023-07-10 | |
| TRC | I809113-25mg |
3-Isocyanatopentane |
42065-78-1 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I809113-50mg |
3-Isocyanatopentane |
42065-78-1 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I809113-250mg |
3-Isocyanatopentane |
42065-78-1 | 250mg |
$ 275.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1255300-1g |
Pentane, 3-isocyanato- |
42065-78-1 | 97% | 1g |
$415 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1255300-5g |
Pentane, 3-isocyanato- |
42065-78-1 | 97% | 5g |
$885 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1255300-25g |
Pentane, 3-isocyanato- |
42065-78-1 | 97% | 25g |
$3060 | 2024-06-07 | |
| Enamine | EN300-40526-0.05g |
3-isocyanatopentane |
42065-78-1 | 95.0% | 0.05g |
$35.0 | 2025-03-21 | |
| Enamine | EN300-40526-0.1g |
3-isocyanatopentane |
42065-78-1 | 95.0% | 0.1g |
$52.0 | 2025-03-21 | |
| Enamine | EN300-40526-0.25g |
3-isocyanatopentane |
42065-78-1 | 95.0% | 0.25g |
$75.0 | 2025-03-21 |
3-isocyanatopentane Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
42065-78-1 (3-isocyanatopentane) Related Products
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- 86850-80-8(Hexane, 1,5-diisocyanato-)
- 4747-71-1(Cyclopentyl isocyanate)
- 15585-98-5(2-Isocyanatobutane)
- 745783-78-2((S)-(+)-2-Hexyl isocyanate)
- 95034-19-8(Pentane, 1,4-diisocyanato-)
- 745783-79-3((R)-(-)-2-NONYL ISOCYANATE)
- 480439-08-5(CYCLODODECYL ISOCYANATE 97)
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